Nerolidol is a natural product found in Aristolochia triangularis, Rhododendron dauricum, and other organisms with data available.
Nerolidol is found in bitter gourd. Nerolidol is a component of many essential oils. The (S)-enantiomer is the commoner and occurs mostly as the (S)-(E)-isomer. Nerolidol is a flavouring agent. Nerolidol has been shown to exhibit anti-fungal function (A7933). Nerolidol belongs to the family of Sesquiterpenes. These are terpenes with three consecutive isoprene units.
Nerolidol
CAS No.: 7212-44-4
Cat. No.: VC0537022
Molecular Formula: C15H26O
Molecular Weight: 222.37 g/mol
Purity: >97% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 7212-44-4 |
|---|---|
| Molecular Formula | C15H26O |
| Molecular Weight | 222.37 g/mol |
| IUPAC Name | (6E)-3,7,11-trimethyldodeca-1,6,10-trien-3-ol |
| Standard InChI | InChI=1S/C15H26O/c1-6-15(5,16)12-8-11-14(4)10-7-9-13(2)3/h6,9,11,16H,1,7-8,10,12H2,2-5H3/b14-11+ |
| Standard InChI Key | FQTLCLSUCSAZDY-SDNWHVSQSA-N |
| Isomeric SMILES | CC(=CCC/C(=C/CCC(C)(C=C)O)/C)C |
| SMILES | CC(=CCCC(=CCCC(C)(C=C)O)C)C |
| Canonical SMILES | CC(=CCCC(=CCCC(C)(C=C)O)C)C |
| Appearance | Solid powder |
| Boiling Point | 114.00 °C. @ 1.00 mm Hg |
| Melting Point | < 25 °C |
Introduction
Nerolidol is a sesquiterpene alcohol, belonging to the class of organic compounds known as sesquiterpenoids. These compounds are terpenes composed of three consecutive isoprene units . Nerolidol is found in various essential oils and is known for its flavoring properties. It is also present in bitter gourd and other plant-based sources . The compound has been studied extensively for its biological activities, including anti-inflammatory, antioxidant, and anti-fungal properties.
Anti-Inflammatory Activity
Nerolidol has been shown to possess significant anti-inflammatory properties. It can modulate the activity of human neutrophils, which play a crucial role in inflammation. Studies have demonstrated that nerolidol can inhibit neutrophil activation and chemotaxis, suggesting its potential as an anti-inflammatory agent .
Antioxidant Activity
Research indicates that nerolidol exhibits antioxidant activity, which is beneficial in reducing oxidative stress. In diabetic models, nerolidol has been found to enhance the antioxidant activity of human retinal endothelial cells, thereby mitigating oxidative damage .
Anti-Fungal Activity
Nerolidol is known to exhibit anti-fungal properties, making it useful in applications where fungal growth needs to be controlled .
Diabetic Complications
Nerolidol has been studied for its potential in alleviating complications associated with diabetes. It reduces inflammation and oxidative stress in diabetic models, which can help in managing conditions like diabetic nephropathy .
Colonic Inflammation
In experimental studies, nerolidol has shown efficacy in mitigating colonic inflammation. Its antioxidant and anti-inflammatory activities contribute to reducing inflammation in the colon .
Toxicity and Safety
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